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Compound of Interest

Compound Name: 4-Amino-3,5-dimethylbenzonitrile

Cat. No.: B184031

Introduction

4-Amino-3,5-dimethylbenzonitrile is an aromatic organic compound belonging to the
aminobenzonitrile family. Characterized by a nitrile group and an amino group attached to a
dimethylated benzene ring, this molecule serves as a valuable building block and intermediate
in synthetic organic chemistry. Its planar structure and substitution pattern give rise to distinct
chemical and physical properties. This document provides a comprehensive overview of its
known chemical properties, experimental protocols for its synthesis, and analytical
methodologies, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Physicochemical Properties

The fundamental identifiers and computed physicochemical properties of 4-Amino-3,5-
dimethylbenzonitrile are summarized below. These values are crucial for its application in
experimental design, reaction modeling, and analytical method development.

Table 1: Chemical Identifiers for 4-Amino-3,5-dimethylbenzonitrile
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Identifier Value
IUPAC Name 4-amino-3,5-dimethylbenzonitrile[1]
CAS Number 74896-24-5[1][2][31[4]

Molecular Formula

CoH10N2[1][2]

Canonical SMILES

CC1=CC(=CC(=C1N)C)C#N[1]

InChl Key

HRWCKMHTQMYUSL-UHFFFAOYSA-N[1][2]

Synonyms

Benzonitrile, 4-amino-3,5-dimethyl-; NSC

128902[2]

Table 2: Physicochemical Properties of 4-Amino-3,5-dimethylbenzonitrile

Property Value Source
Molecular Weight 146.19 g/mol [11[2]
Melting Point 106.0 - 107.5°C [2]
Boiling Point 322.2 °C (at 760 mmHg) [2]
Density 1.1+0.1 g/cm3 [2][5]
Flash Point 148.7 £ 24.6 °C [2]
Refractive Index 1.565 [2]
Polar Surface Area (PSA) 49.8 A2 [1][2]
LogP (XLogP3) 1.7 [1][2]

Spectral Data

Spectroscopic data is essential for the structural elucidation and purity confirmation of 4-

Amino-3,5-dimethylbenzonitrile.

Table 3: Spectroscopic Data for 4-Amino-3,5-dimethylbenzonitrile
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Technique Data
1H NMR (500 MHz, CDCls) 0 7.22 (s, 2H), 2.18 (s, 6H)[3]

Retention Time (RT): 1.925 min; Molecular lon
LCMS

Peak (MH™*): 147[3]

Spectral data is available in public databases
such as PubChem.[1]

13C NMR

Experimental Protocols

This section details the methodologies for the synthesis and analysis of 4-Amino-3,5-
dimethylbenzonitrile.

A common and effective method for the synthesis of 4-Amino-3,5-dimethylbenzonitrile is the
cyanation of 4-bromo-2,6-dimethylaniline using cuprous(l) cyanide.[3]

Materials and Reagents:

4-bromo-2,6-dimethylaniline

e Cuprous(l) cyanide (CuCN)

e N-methylpyrrolidone (NMP)

o Water (H20)

o Ammonium hydroxide solution (NH4OH)
o Ethyl acetate

e Anhydrous sodium sulfate (Na2S0a4)

» Dichloromethane

Experimental Procedure:
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Reaction Setup: A mixture of 4-bromo-2,6-dimethylaniline (1.90 g, 9.50 mmol) and cuprous(l)
cyanide (1.71 g, 19.1 mmol) in N-methylpyrrolidone (25 mL) is prepared in a suitable
reaction vessel.[3]

Reaction Execution: The mixture is stirred and heated to 160 °C overnight.[3]

Work-up: Upon completion, the reaction is cooled to room temperature. Water (10 mL) and
ammonium hydroxide solution (10 mL) are added to the mixture.[3] The product is then
extracted with ethyl acetate (3 x 50 mL).[3]

Isolation: The organic phases are combined, dried over anhydrous sodium sulfate, and
concentrated under reduced pressure.[3]

Purification: The crude product is purified by flash column chromatography using
dichloromethane as the eluent to yield the final product.[3]
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Click to download full resolution via product page

Synthesis and Purification Workflow.

The identity and purity of synthesized 4-Amino-3,5-dimethylbenzonitrile can be confirmed
using standard analytical techniques. A general workflow is outlined below.
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1. Sample Preparation: The solid sample is dissolved in a suitable solvent (e.g., methanol,
acetonitrile, or chloroform) to a known concentration. The solution may be filtered to remove
any particulate matter before injection. 2. Chromatographic Separation: High-Performance
Liquid Chromatography (HPLC) is typically employed. A C18 reverse-phase column is suitable,
with a mobile phase consisting of a gradient of water and acetonitrile or methanol, often with a
modifier like formic acid or trifluoroacetic acid to improve peak shape. 3. Detection and
Identification: A mass spectrometer (MS) detector coupled with the HPLC (LC-MS) is used for
definitive identification by confirming the molecular weight.[3] A UV-Vis or photodiode array
(PDA) detector can also be used for quantification. 4. Structural Confirmation: Nuclear
Magnetic Resonance (NMR) spectroscopy (*H and 13C) is used to confirm the chemical
structure of the purified compound.[3]

Sample Preparation Inject Chromatographic Separation Elute Detection & Identification Acquire Data Data Analysis
(Dissolution & Filtration) (e.g., HPLC on C18 column) (Mass Spectrometry, UV-Vis) (Purity & Identity Confirmation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b184031#4-amino-3-5-dimethylbenzonitrile-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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